Cas no 1262000-38-3 ([1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl-
• CAS No: 1262000-38-3
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• MDL: MFCD18314346
• CID: 2768538
• Update Time: 2025-07-23

[1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl-

• MDL： MFCD18314346
• Inchi： 1S/C14H10ClNO/c1-9-12(3-2-4-13(9)15)10-5-6-11(8-16)14(17)7-10/h2-7,17H,1H3
• InChI Key： ADUOOMJOCACNDK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2C)=CC=C(C#N)C(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl-

Comprehensive Overview of [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl- (CAS No. 1262000-38-3)

The compound [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl- (CAS No. 1262000-38-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a biphenyl core with functional groups such as carbonitrile, chloro, hydroxy, and methyl substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for bioactive compounds targeting various diseases.

In recent years, the demand for high-purity intermediates like [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl- has surged due to advancements in precision medicine and green chemistry. The compound's CAS No. 1262000-38-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural features align with trends in fragment-based drug design, a hot topic in AI-driven drug discovery, where computational tools predict optimal molecular interactions.

The synthesis of [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl- involves multi-step organic reactions, often leveraging catalytic cross-coupling methods. These processes are optimized for yield and sustainability, addressing growing concerns about environmental impact in chemical manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a key factor for researchers who rely on consistent quality for reproducible results.

From an SEO perspective, terms like "biphenyl derivatives," "chloro-hydroxy-methyl carbonitrile," and "CAS 1262000-38-3 applications" are frequently queried, indicating strong interest in niche chemical markets. This compound's potential extends to material science, where its aromatic system could contribute to organic electronics or liquid crystal formulations. Such interdisciplinary applications highlight its value beyond traditional chemistry sectors.

Regulatory compliance is another critical aspect of working with [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl-. While it is not classified as hazardous under major global standards, proper handling protocols must be followed to ensure safety. This aligns with industry shifts toward responsible sourcing and transparent supply chains, topics increasingly prioritized by stakeholders.

In summary, [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-3-hydroxy-2'-methyl- (CAS No. 1262000-38-3) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in both academic and industrial settings. As research continues to explore its full potential, this compound will likely remain a focal point for scientists navigating the intersection of molecular design and sustainable technology.